Cas no 868-77-9 (2-Hydroxyethyl methacrylate)

2-Hydroxyethyl methacrylate (HEMA) is a monomeric ester used in various applications including coatings and adhesives. Its key advantages include excellent film-forming properties, improved hydrophilicity, and UV light resistance. HEMA can also facilitate the formation of stable polymer networks with enhanced mechanical strength and abrasion resistance.
2-Hydroxyethyl methacrylate structure
2-Hydroxyethyl methacrylate structure
Product Name:2-Hydroxyethyl methacrylate
CAS No:868-77-9
MF:C6H10O3
MW:130.141802310944
MDL:MFCD00002863
CID:40094
PubChem ID:13360
Update Time:2025-08-04

2-Hydroxyethyl methacrylate Chemical and Physical Properties

Names and Identifiers

    • 2-Hydroxyethyl methacrylate
    • Glycol methacrylate
    • 2-Hydroxyethyl methycrylate
    • Ethylene glycol monomethacrylate
    • Methacrylic acid 2-hydroxyethyl ester
    • 2-Propenoic acid, 2-methyl-, 2-hydroxyethyl ester
    • beta-Hydroxyethyl Methacrylate
    • BISOMER HEMA
    • Ethylene glycol methacrylate
    • GMA
    • heme-a
    • Mhoromer
    • S-(2-HYDROXYETHYL)MERCAPTURIC ACID
    • N-ACETYL-S-(2-HYDROXYETHYL)-L-CYSTEINE
    • S-(2-Hydroxyethyl)mercapturic Acid, HEMA
    • R-(2-Hydroxyethyl)mercapturic Acid, HEMA
    • HEMA
    • 2-Hydroxyethyl Methacrylate (stabilized with MEHQ)
    • Hydroxyethyl methacrylate
    • 2-HYDROXYETHL METHACRYLATE
    • 2-hydroxyethyl 2-methylprop-2-enoate
    • 2-HYDROXYETHYL METHACRYLATE (2-HEMA)
    • BisoMer SR
    • ETHYLENEGLYCOL METHACRYLATE (HEMA)
    • GE 610
    • methanol,methyl methacrylate
    • Ethylene Glycol Methacrylate (stabilized with MEHQ)
    • HEMA (stabilized with MEHQ)
    • Methacrylic Acid 2-Hydroxyethyl Ester (stabilized with MEHQ)
    • Glycol monomethacrylate
    • 2-(Methacryloyloxy)ethanol
    • 2-Hydroxyethylmethacrylate
    • Monomer MG-1
    • Methacrylic acid, 2-hydroxyethyl ester
    • (hydroxyethyl)methacrylate
    • PHEMA
    • 2-Hydroxyethyl 2-methylacrylate
    • CC
    • Methacrylic acid, 2-hydroxyethyl ester (6CI, 8CI)
    • Methacrylic acid, ester with glycol (7CI)
    • 2-HEMA
    • A 69527
    • Acryester HISS
    • Acryester HO
    • Acryester HOMA
    • Acryl Ester HO
    • Blemmer E
    • EB 109
    • EB 109 (monomer)
    • EM 321
    • H 140643
    • HEMA 90
    • HO 250
    • HO 250N
    • JB 4 Plus
    • Kayarad 2-HEMA
    • Light Ester HO
    • Light Ester HO 250
    • Light Ester HO 250M
    • Light Ester HO 250N
    • Light Ester HOM
    • M 0085
    • Mhoromer BM 903
    • Mhoromer BM 905
    • Monomer MG 1
    • NSC 24180
    • Rocryl 400
    • Visiomer HEMA 97
    • Visiomer HEMA 98
    • β-Hydroxyethyl methacrylate
    • 2-Hydroxyethyl methacrylate,98%
    • 2-Hydroxyethyl methacrylate 96%,SuperDry, stabilized with 100ppm MEHQ,with ,Water≤50 ppm (by K.F.)
    • 2-Hydroxyethyl methacrylate 96%,SuperDry, stabilized with 100ppm MEHQ,Water≤50 ppm (by K.F.)
    • 2-Hydroxyethyl methacrylate 2HEMA
    • NSC24180
    • ethyleneglycol monomethacrylate
    • CHEBI:34288
    • InChI=1/C6H10O3/c1-5(2)6(8)9-4-3-7/h7H,1,3-4H2,2H
    • 1,2-Ethanediol, mono(2-methyl)-2-propenyl
    • WLN: Q2OVY1&U1
    • 2-hydroxyethylmethylacrylate
    • 2-Hydroxyethyl methacrylate, >=99%, contains <=50 ppm monomethyl ether hydroquinone as inhibitor
    • 2-Hydroxyethyl methacrylate(hema),technical grade
    • DTXCID202128
    • CAS-868-77-9
    • 2-Hydroxyethyl 2-methylacrylate #
    • hydroxylethyl methacrylate
    • 2-hydroxyethyl(methacrylate)
    • DA-69793
    • 2-Hydroxyethyl methacrylate, contains <=250 ppm monomethyl ether hydroquinone as inhibitor, 97%
    • MFCD00002863
    • SCHEMBL14886
    • PEG-MA
    • BRN 1071583
    • 2-Propenoic acid, 2-methyl-,2-hydroxiethyl ester
    • 2-hydroxyetyl methacrylate
    • Hydroxyethyl methacrylate(>200cp(25 degrees c))
    • 2-HYDROXYETHYL METHACRYLATE [HSDB]
    • 2-Methyl-2-propenoic acid, 2-hydroxyethyl ester
    • hydroxyehtyl methacrylate
    • PD167321
    • 2-Hydroxyethyl methacrylate,low acid grade
    • NCGC00257969-01
    • NS00008941
    • J-509674
    • AKOS015899920
    • SY279104
    • EC 212-782-2
    • CHEBI:53709
    • 2-Hydroxyethyl methacrylate,ophthalmic grade
    • 2-Hydroxyethyl Methacrylate, Stabilized with 250 ppm MEHQ
    • UNII-6E1I4IV47V
    • 2-Hydroxyethyl methacrylate, 98%
    • Q424799
    • EN300-98188
    • Epitope ID:117123
    • HY-W012723
    • M0085
    • Monomethacrylic ether of ethylene glycol
    • .beta.-Hydroxyethyl methacrylate
    • 2-Hydroxyethyl methacrylate (HEMA)
    • Hydroxyethyl methacrylate(5.9cp(30 degrees c))
    • 2-hydroxyethylmethacrylate (hema)
    • 2-hydroxylethyl methacrylate
    • NSC-24180
    • MFCD00081879
    • CS-W013439
    • CCRIS 6879
    • 12676-48-1
    • 1,2-Ethanediol mono(2-methyl)-2-propenoate
    • Ethylene glycol, monomethacrylate
    • BIDD:ER0648
    • Tox21_200415
    • 1,2-Ethanediol mono(2-methylpropenoate)
    • EINECS 212-782-2
    • hydroxyethylmethacrylate
    • 4-02-00-01530 (Beilstein Handbook Reference)
    • CHEMBL1730239
    • DS-9647
    • 6E1I4IV47V
    • 2-Hydroxyethyl Methacrylate, (stabilized with MEHQ)
    • 2-Hydroxyethyl methacrylate, embedding medium (for microscopy)
    • 2-HYDROXYETHYL METHACRYLATE [WHO-DD]
    • NCGC00166101-01
    • DTXSID7022128
    • NCGC00166101-02
    • 868-77-9
    • HSDB 5442
    • 2-methacryloyloxyethyl alcohol
    • D70640
    • MDL： MFCD00002863
    • Inchi： 1S/C6H10O3/c1-5(2)6(8)9-4-3-7/h7H,1,3-4H2,2H3
    • InChI Key： WOBHKFSMXKNTIM-UHFFFAOYSA-N
    • SMILES： O=C(C(C)=C)OCCO
    • BRN： 1071583

Computed Properties

  • Exact Mass: 130.06300
  • Monoisotopic Mass: 130.062994
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Functional 3D Acceptor Count: 2
  • isomeric RMSD: 0.6
  • CID conformational isomer Count: 32
  • Topological Polar Surface Area: 46.5
  • Surface Charge: 0
  • Functional 3D Donor Count: 1
  • Rotatable Bond Count: 4
  • XLogP3: 0.5
  • Topological Polar Surface Area: 46.5

Experimental Properties

  • Color/Form: Colorless Transparent Liquid
  • Density: 1.073 g/mL at 25 °C(lit.)
  • Melting Point: -12 ºC
  • Boiling Point: 67 °C/3.5 mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:222.8°F
    Degrees Celsius:106°C
  • Refractive Index: n20/D 1.453(lit.)
  • Water Partition Coefficient: dissolution
  • Stability/Shelf Life: Unstable - may polymerize in the absence of stabilizer. May be stabilized with, or contain small amounts of, diethylene glycol monomethacrylate, di(ethylene glycol)dimethacrylate, methacrylic acid. Incompatible with strong oxidizing agents, free radical initiators, peroxides, steel. Closed containers may explode if heated due to runaway polymer
  • PSA: 46.53000
  • LogP: 0.09800
  • Vapor Pressure: 0.01 mmHg ( 25 °C)
  • Sensitiveness: Air Sensitive
  • Solubility: Soluble in ordinary organic solvents. It is miscible with water.

2-Hydroxyethyl methacrylate Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H315,H317,H319
  • Warning Statement： P280,P305+P351+P338,P333+P313,P337+P313
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：1
  • Hazard Category Code： 36/38-43
  • Safety Instruction： S26-S36/37-S28A-S28
  • FLUKA BRAND F CODES：8
  • RTECS：OZ4725000
  • Hazardous Material Identification： Xi
  • TSCA：Yes
  • Storage Condition：2-8°C
  • Risk Phrases：R36/38; R43

2-Hydroxyethyl methacrylate Customs Data

  • HS CODE：29161490
  • Customs Data：

    China Customs Code:

    2916140000

    Overview:

    2916140000. Methacrylate. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:80.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916140000. other esters of methacrylic acid. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:80.0%

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Reaction Conditions
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Production Method 2

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Production Method 3

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Reference
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1.2 50 °C; 3 h, 75 °C; 75 °C → 45 °C
1.3 50 min, neutralized, 45 °C
1.4 30 min, 30 °C
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Reference
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Production Method 6

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Reaction Conditions
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Production Method 7

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Production Method 9

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